molecular formula C8H9Br2N B8470126 2,5-Dibromo-4-propylpyridine

2,5-Dibromo-4-propylpyridine

Cat. No.: B8470126
M. Wt: 278.97 g/mol
InChI Key: TYZPIVREILSGEU-UHFFFAOYSA-N
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Description

2,5-Dibromo-4-propylpyridine is a useful research compound. Its molecular formula is C8H9Br2N and its molecular weight is 278.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9Br2N

Molecular Weight

278.97 g/mol

IUPAC Name

2,5-dibromo-4-propylpyridine

InChI

InChI=1S/C8H9Br2N/c1-2-3-6-4-8(10)11-5-7(6)9/h4-5H,2-3H2,1H3

InChI Key

TYZPIVREILSGEU-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=NC=C1Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-4-propylpyridine-2-amine (5.67 g, 26.3 mmol) was added 48% hydrogen bromide (21 mL) at 10° C. The mixture was added bromine (4.0 mL) under ice-cold conditions, and added dropwise with an aqueous solution (4.5 mL) of sodium nitrite (4.54 g) at −10° C. The mixture was stirred at −10° C. for 0.5 hours, then added 1N aqueous solution of sodium hydroxide (10 mL), and stirred at room temperature for 2 hours. The reaction solution was added water, extracted with diethylether. The organic layer was washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The obtained residue was purified by silica-gel column chromatography (diethylether), and the title compound (6.96 g (yield 95%)) was obtained as a brown oil.
Quantity
5.67 g
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
4.5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
95%

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